5-Bromo-6-(diethylamino)nicotinic acid
Overview
Description
Scientific Research Applications
5-Bromo-6-(diethylamino)nicotinic acid has been used in a wide range of scientific research applications, including the study of enzyme kinetics, signal transduction, gene expression, and drug metabolism. This compound has also been used to study the effects of nicotine on the central nervous system. It has also been used to study the effects of nicotine on the cardiovascular system and the effects of nicotine on the respiratory system.
Mechanism of Action
The mechanism of action of 5-Bromo-6-(diethylamino)nicotinic acid is not fully understood. It is believed that this compound binds to specific receptors in the body, which then triggers a cascade of biochemical and physiological responses. This compound has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and nicotinic acetylcholine receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have a variety of effects on the body, including an increase in the release of dopamine and serotonin, an increase in the activity of the enzyme acetylcholinesterase, and an increase in the activity of nicotinic acetylcholine receptors. This compound has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Bromo-6-(diethylamino)nicotinic acid in laboratory experiments include its high yield, its stability at room temperature, and its wide range of applications. The main limitation of this compound is its lack of specificity, as it binds to multiple receptors in the body.
Future Directions
The future directions of 5-Bromo-6-(diethylamino)nicotinic acid research include further study of its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research is needed to explore the potential of this compound as an anti-inflammatory and antioxidant agent. Other potential future directions for this compound research include the development of new synthesis methods and the exploration of new applications for this compound in various fields, such as drug metabolism, gene expression, and signal transduction.
Properties
IUPAC Name |
5-bromo-6-(diethylamino)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O2/c1-3-13(4-2)9-8(11)5-7(6-12-9)10(14)15/h5-6H,3-4H2,1-2H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLRMODWRCXOZTM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=N1)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Aminoazetidin-1-yl)(2-methylimidazo[1,2-a]pyridin-3-yl)methanone](/img/structure/B1489215.png)
